Cas no 4474-05-9 (1-phenyl-3-(4-sulfamoylphenyl)thiourea)

1-Phenyl-3-(4-sulfamoylphenyl)thiourea is a thiourea derivative characterized by the presence of a phenyl group and a sulfamoylphenyl moiety. This compound is of interest in medicinal and organic chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The sulfamoyl group enhances solubility and may contribute to interactions with biological targets, while the thiourea core offers reactivity for further functionalization. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. The compound exhibits stability under standard conditions, facilitating handling and storage in laboratory settings.

1-phenyl-3-(4-sulfamoylphenyl)thiourea structure

4474-05-9 structure

Product Name:1-phenyl-3-(4-sulfamoylphenyl)thiourea

CAS No:4474-05-9

MF:C₁₃H₁₃N₃O₂S₂

MW:307.391219854355

CID:1516659

PubChem ID:730552

Update Time:2025-10-31

1-phenyl-3-(4-sulfamoylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-[[(phenylamino)thioxomethyl]amino]-
- 1-phenyl-3-(4-sulfamoylphenyl)thiourea
- SR-01000220122-1
- 4-[(anilinocarbothioyl)amino]benzenesulfonamide
- NCGC00326368-01
- cid_730552
- BIM-0034005.P001
- STK099335
- SR-01000220122
- MLS-0435631.0001
- F1533-0008
- AN-329/40207130
- BDBM75365
- AB01321241-02
- CBMicro_034042
- Oprea1_391323
- N-(4-aminosulfonylphenyl)-N'-phenyl-thiourea
- SCHEMBL7615242
- AKOS000487901
- 4-(3-phenylthioureido)benzenesulfonamide
- CHEMBL1717637
- 4474-05-9
- 4-[(phenylcarbamothioyl)amino]benzenesulfonamide
- Inchi： 1S/C13H13N3O2S2/c14-20(17,18)12-8-6-11(7-9-12)16-13(19)15-10-4-2-1-3-5-10/h1-9H,(H2,14,17,18)(H2,15,16,19)
- InChI Key： OOWRWZBEYIUVQH-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=S)(N)(=O)=O

Computed Properties

Exact Mass: 307.04509
Monoisotopic Mass: 307.04491901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 125Å²

Experimental Properties

PSA: 84.22

1-phenyl-3-(4-sulfamoylphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1533-0008-2μmol	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1533-0008-5μmol	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1533-0008-10μmol	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1533-0008-20μmol	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1533-0008-1mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1533-0008-2mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1533-0008-3mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1533-0008-4mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1533-0008-5mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1533-0008-10mg	1-phenyl-3-(4-sulfamoylphenyl)thiourea	4474-05-9	90%+	10mg	$79.0	2023-05-17

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-phenyl-3-(4-sulfamoylphenyl)thiourea

Comprehensive Analysis of 1-Phenyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 4474-05-9): Properties, Applications, and Research Insights

1-Phenyl-3-(4-sulfamoylphenyl)thiourea (CAS No. 4474-05-9) is a sulfur-containing organic compound with a unique molecular structure that combines phenyl, sulfamoyl, and thiourea functional groups. This thiourea derivative has garnered significant attention in pharmaceutical and chemical research due to its potential biological activities and structural versatility. The compound's sulfonamide group enhances its solubility and interaction with biological targets, making it a subject of interest in drug discovery and material science.

Recent studies highlight the growing demand for sulfonamide-based compounds in medicinal chemistry, particularly for their antimicrobial and anti-inflammatory properties. Researchers are exploring 1-phenyl-3-(4-sulfamoylphenyl)thiourea as a precursor for designing novel enzyme inhibitors, given its ability to bind selectively to active sites. Its CAS No. 4474-05-9 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and molecular docking simulations.

From an industrial perspective, this compound is valued for its role in synthesizing high-performance materials, such as polymers with tailored thermal stability. Environmental scientists also investigate its degradation pathways to assess eco-friendly applications, aligning with global trends toward sustainable chemistry. The thiourea moiety in its structure contributes to chelating metal ions, which is useful in wastewater treatment and catalysis.

Frequently asked questions about CAS No. 4474-05-9 include its synthesis methods, safety profile, and commercial availability. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and stability. As interest in small-molecule therapeutics grows, this compound's potential as a scaffold for drug design continues to drive innovation in synthetic chemistry.

In summary, 1-phenyl-3-(4-sulfamoylphenyl)thiourea represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental technology. Its CAS No. 4474-05-9 serves as a key identifier for researchers and manufacturers seeking to leverage its properties for advanced scientific solutions.